1. Home
  2. Product
  3. Propanamide, N-[3-[[2-(2-cyanoethoxy)ethyl]amino]-4-methoxyphenyl]-
Propanamide, N-[3-[[2-(2-cyanoethoxy)ethyl]amino]-4-methoxyphenyl]- Propanamide, N-[3-[[2-(2-cyanoethoxy)ethyl]amino]-4-methoxyphenyl]-
Brand Name: Vulcanchem
CAS No.: 126224-16-6
VCID: VC21179883
InChI: InChI=1S/C15H21N3O3/c1-3-15(19)18-12-5-6-14(20-2)13(11-12)17-8-10-21-9-4-7-16/h5-6,11,17H,3-4,8-10H2,1-2H3,(H,18,19)
SMILES: CCC(=O)NC1=CC(=C(C=C1)OC)NCCOCCC#N
Molecular Formula: C15H21N3O3
Molecular Weight: 291.35 g/mol

Propanamide, N-[3-[[2-(2-cyanoethoxy)ethyl]amino]-4-methoxyphenyl]-

CAS No.: 126224-16-6

Cat. No.: VC21179883

Molecular Formula: C15H21N3O3

Molecular Weight: 291.35 g/mol

* For research use only. Not for human or veterinary use.

Propanamide, N-[3-[[2-(2-cyanoethoxy)ethyl]amino]-4-methoxyphenyl]- - 126224-16-6

Specification

CAS No. 126224-16-6
Molecular Formula C15H21N3O3
Molecular Weight 291.35 g/mol
IUPAC Name N-[3-[2-(2-cyanoethoxy)ethylamino]-4-methoxyphenyl]propanamide
Standard InChI InChI=1S/C15H21N3O3/c1-3-15(19)18-12-5-6-14(20-2)13(11-12)17-8-10-21-9-4-7-16/h5-6,11,17H,3-4,8-10H2,1-2H3,(H,18,19)
Standard InChI Key CJDQTKFXDAUJHA-UHFFFAOYSA-N
SMILES CCC(=O)NC1=CC(=C(C=C1)OC)NCCOCCC#N
Canonical SMILES CCC(=O)NC1=CC(=C(C=C1)OC)NCCOCCC#N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19